Cas no 885181-92-0 ((2E)-3-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide)

• Product Name: (2E)-3-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• CAS No: 885181-92-0
• MF: C₂₂H₂₁FN₄O₃
• MW: 408.425548315048
• CID: 5438370
• Update Time: 2025-07-09

(2E)-3-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• 2-Propenamide, 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-2-cyano-N-(4-fluorophenyl)-
• (2E)-3-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide

• Inchi： 1S/C22H21FN4O3/c23-18-2-4-19(5-3-18)25-22(28)17(12-24)14-27-9-7-26(8-10-27)13-16-1-6-20-21(11-16)30-15-29-20/h1-6,11,14H,7-10,13,15H2,(H,25,28)
• InChI Key： NYAIZXOJZOQHCA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)C(C#N)=CN1CCN(CC2=CC=C3OCOC3=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (2E)-3-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide

Introduction to Compound CAS No. 885181-92-0: (2E)-3-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide

The compound with CAS No. 885181-92-0, named (2E)-3-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a benzodioxole moiety, a piperazine ring, and a cyano group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the benzodioxole group in this compound suggests potential anti-inflammatory properties, making it a promising candidate for further research in this area. Additionally, the piperazine ring is known for its ability to enhance bioavailability and improve pharmacokinetic profiles, which are critical factors in drug development.

The cyano group in the molecule plays a crucial role in stabilizing the structure and enhancing its reactivity. This functional group is often associated with increased lipophilicity, which can improve the compound's ability to cross cellular membranes and interact with target proteins. Furthermore, the N-(4-fluorophenyl) substituent introduces electronic effects that can modulate the compound's activity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. For instance, molecular docking studies have shown that this compound exhibits strong binding affinity to certain kinases and proteases, which are key targets in cancer therapy. These findings underscore its potential as a lead compound for developing novel anticancer agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The synthesis begins with the preparation of the benzodioxole derivative, followed by coupling with the piperazine ring using appropriate coupling agents. The final step involves introducing the cyano group and the N-(4-fluorophenyl) substituent through nucleophilic substitution or amide bond formation.

One of the most intriguing aspects of this compound is its ability to exhibit selective activity against certain cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its unique structure, which allows it to target specific pathways involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling molecules such as Bcl-2 and caspase-3.

Moreover, this compound has shown potential as a radiosensitizer, enhancing the effectiveness of radiation therapy in treating malignant tumors. Its ability to increase reactive oxygen species (ROS) levels in cancer cells makes it an attractive candidate for combination therapies aimed at improving treatment outcomes.

In conclusion, CAS No. 885181-92-0 represents a cutting-edge molecule with immense potential in the field of oncology and inflammation research. Its unique structure and promising biological activity make it a valuable asset for drug discovery efforts. As research continues to uncover its full therapeutic potential, this compound is poised to play a significant role in advancing novel treatments for various diseases.